2-Amino-4,6-dimethoxybenzoic acid

• IUPAC Name: 2-amino-4,6-dimethoxybenzoic acid
• InChI: InChI=1S/C9H11NO4/c1-13-5-3-6(10)8(9(11)12)7(4-5)14-2/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key: HZBQKANLOSWJLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C(=O)O)N
• Molecular Formula: C9H11NO4
• DSSTOX Substance ID: DTXSID00470148
• Molecular Weight: 197.19 g/mol
• CAS No.: 21577-57-1

Description

2-Amino-4,6-dimethoxybenzoic acid (ADMBA) is a naturally occurring amino acid found in plants, fungi, and bacteria. It is a derivative of benzoic acid and has been used in a variety of scientific and medical applications. ADMBA is an important building block for many biological molecules, including proteins, peptides, and other compounds. In addition, it is a useful intermediate in the synthesis of pharmaceuticals and other compounds.

Scientific Research Applications

• Synthesis of Functionalized Amino Acids and Cyanomethylhydroxyalkyl Ketones : Aminobenzoic acids, including 2-Amino-4,6-dimethoxybenzoic acid, are used to synthesize functionalized amino acids and cyanomethylhydroxyalkyl ketones. For instance, 4-aminobenzoic acid acts as a catalyst for the one-pot conversion to 5-amino-2,2-dimethyl-3(2H)-furanone with 80% efficiency (Trofimov et al., 2009).

• Organic Synthesis Applications : The new tetragonal polymorph of 2,6-dimethoxybenzoic acid has potential for new applications in organic synthesis due to its non-planar independent molecule and a synplanar conformation of the carboxy group (Portalone, 2011).

• Antifungal Activity in Agriculture : 2,5-dimethoxybenzoic acid has been found to effectively reduce postharvest decay of strawberry fruits, highlighting its potential in agricultural applications (Lattanzio et al., 1996).

• Fluorescent Properties for Biomolecule Linking : 2-Amino substituted 6,7-dimethoxy-4-trifluoromethyl-quinolines, related to this compound, show highly fluorescent properties and pH-independent properties, making them suitable for linking to biomolecules and biopolymers (Stadlbauer et al., 2009).

• Crystal Structure Improvement : The crystal structure of related compounds like 2-amino-4,6-dimethoxypyrimidine-(2-hydrogen)-4-aminobenzoate has been improved by adjusting the geometry of primary amine groups (Fábry, 2016).

• Thermal Behavior Analysis in Complex Formation : The thermal behavior of 2,6-dimethoxybenzoic acid complexes with divalent metal ions reveals a decomposition mechanism leading to metal/ligand complexes and binary oxides as final products, which could be significant in material science (Micera et al., 1984).

• Cocrystal Formation in Pharmaceuticals : In pharmaceutical research, the cocrystal of 2-amino-4,6-dimethoxypyrimidine-4-aminobenzoic acid shows complex hydrogen-bonding patterns, which could be relevant in drug design (Thanigaimani et al., 2006).

• Electrochemical Applications : Functionalizing activated carbon with redox properties using chemicals like 2-amino-4,5-dimethoxybenzoic acid enhances the capacitance of carbon electrodes, demonstrating potential in energy storage technologies (Lebègue et al., 2012).

Safety and Hazards

2-Amino-4,6-dimethoxybenzoic acid is classified with the GHS07 pictogram and has a signal word of “Warning” according to its Safety Information. More detailed safety and hazards information are not explicitly mentioned in the search results.

Mechanism of Action

Mode of Action

It is known to be used as a reagent in suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Biochemical Pathways

It’s involvement in the Suzuki–Miyaura coupling suggests it may play a role in carbon–carbon bond formation .

Action Environment

It is known that the compound should be stored in a dry, cool, and well-ventilated place .

Synthesis routes and methods I

Procedure details

To a heated mixture (in an oversized flask) of 13 g (63 mmol) 4,6-dimethoxyindole-2,3-dione prepared in Example 1 and 108 ml of 33% NaOH solution was carefully added 20 ml of a 30% solution of H2O2. A vigorous exothermic reaction occurs. After all H2O2 was added, the reaction mixture was maintained at 100° C. for an additional 10 min. The pH of the solution was brought to 8 with concentrated HCl and acidified to pH 5-6 with acetic acid. The solid was filtered, washed with water and dried to yield 6.2 g of 4,6-dimethoxyanthranilic acid as a pale brown solid (50% yield).

Synthesis routes and methods II

Procedure details

To a mixture of 4,6-dimethoxyindoline-2,3-dione (20.28 g, 97.9 mmol) in 30% NaOH solution (100 mL) at 100° C. was carefully dropped a 50% H2O2 solution. It was heated at 100° C. for 20 minutes. It was cooled down and neutralized by concentrated HCl to pH 8, followed by acetic acid to pH 5 to form a solid. It was filtered, washed with water, and dried under vacuum with P2O5 to afford 2-amino-4,6-dimethoxybenzoic acid as a yellow solid (15.034 g, 78%). 1H NMR (300 MHz, DMSO-d6) δ 6.00 (d, 1H), 5.85 (d, 1H), 3.83 (s, 3H), 3.77 (s, 3H), 3.41 (br, 2H); LC-MS (ESI) m/z 198 (M+H)+.

Synthesis routes and methods III

Procedure details